BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for N-
Tetracosanoyl-D-sphingosine 1-benzoate
Powder

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N-Tetracosanoyl-D-sphingosine 1-
Compound Name:
benzoate

Cat. No. B571269

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and
experimental use of N-Tetracosanoyl-D-sphingosine 1-benzoate powder. The information is
compiled to ensure laboratory safety and experimental success.

Section 1: Product Information and Safety Data
Summary

N-Tetracosanoyl-D-sphingosine 1-benzoate is a complex sphingolipid, a derivative of D-
sphingosine acylated with a very-long-chain fatty acid (tetracosanoic acid, C24:0) and esterified
with a benzoate group at the 1-position. Understanding its chemical nature is crucial for its
proper handling.

Chemical Information:

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b571269?utm_src=pdf-interest
https://www.benchchem.com/product/b571269?utm_src=pdf-body
https://www.benchchem.com/product/b571269?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value

Synonyms N-Lignoceroyl-D-sphingosine 1-benzoate
CAS Number 123446-98-0[1]

Molecular Formula Ca9Hs7NO4[1]

Molecular Weight 754.22 g/mol [1]

Hazard Identification and Safety Precautions:

While specific hazard data for N-Tetracosanoyl-D-sphingosine 1-benzoate is limited, it is
prudent to handle it as a potentially hazardous substance. General good laboratory practices

should always be followed.

Hazard Precautionary Statement

Data not available. Avoid direct contact and

Acute Toxicity nhalat
inhalation.

) ) o May cause skin irritation. Wear protective gloves
Skin Corrosion/Irritation )
and clothing.[2]

o May cause serious eye irritation. Wear safety
Eye Damage/Irritation
glasses or goggles.[2]

Avoid breathing dust. Handle in a well-ventilated

Respiratory Sensitization ] ] ]
area or with respiratory protection.[2]

Section 2: Safe Handling and Storage Protocols

2.1 Personal Protective Equipment (PPE)

A comprehensive set of PPE is mandatory when handling N-Tetracosanoyl-D-sphingosine 1-
benzoate powder to prevent exposure.
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PPE

Specification

Gloves

Chemical-resistant gloves (e.qg., nitrile)

inspected before use.

Eye Protection

Safety glasses with side shields or chemical

safety goggles.

Lab Coat

Standard laboratory coat.

Respiratory Protection

Use a NIOSH-approved respirator if handling

large quantities or if dust cannot be controlled.

2.2 Storage Conditions

Proper storage is critical to maintain the integrity and stability of the compound.

Parameter Recommendation
Store in a freezer at -20°C for long-term storage.
Temperature
[3]
Store under an inert atmosphere (e.g., argon or
Atmosphere nitrogen) if possible, especially for unsaturated
lipids.[4]
) Store in a tightly sealed glass vial with a Teflon-
Container _
lined cap.[4]
Light Protect from light.

2.3 Spill and Disposal Procedures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Procedure Steps

1. Evacuate the area. 2. Wear appropriate PPE.
3. Gently sweep up the powder, avoiding dust

generation. 4. Place in a sealed container for

Spill Cleanup i . . .
disposal. 5. Clean the spill area with a suitable
solvent (e.g., ethanol) and then with soap and
water.

Dispose of waste in accordance with local,
. state, and federal regulations. This may involve

Disposal

incineration by a licensed chemical disposal

company.

Section 3: Experimental Protocols

3.1 Preparation of Stock Solutions

Due to the hydrophobic nature of very-long-chain ceramides, dissolving N-Tetracosanoyl-D-
sphingosine 1-benzoate requires specific solvents and techniques.

Protocol 3.1.1: Dissolving in Organic Solvents

» Solvent Selection: Chloroform is a common solvent for ceramides, though it is only slightly
soluble in it.[5] A mixture of chloroform and methanol (e.g., 2:1 v/v) can improve solubility.[6]
For cell culture applications, ethanol or DMSO are preferred.

e Procedure: a. Weigh the desired amount of N-Tetracosanoyl-D-sphingosine 1-benzoate
powder in a glass vial. b. Add the chosen solvent to the desired concentration (e.g., 1-10
mg/mL). c. To aid dissolution, gently warm the vial in a water bath (up to 40°C) and sonicate
until the solution is clear.[6] d. Store the stock solution at -20°C in a tightly sealed glass vial
with a Teflon-lined cap.

Protocol 3.1.2: Preparation for Cell Culture Applications

Delivering hydrophobic lipids to cells in an aqueous culture medium presents a challenge. The
following methods can be employed.
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e Method A: Ethanol/Dodecane Vehicle[7]
o Prepare a stock solution in 100% ethanol.

o Prepare a working solution by diluting the stock in a vehicle of ethanol:dodecane (98:2

vIv).

o Add the working solution to the cell culture medium with vigorous vortexing to disperse the
lipid. The final concentration of the vehicle in the medium should be kept low (e.g., <0.5%)
to avoid toxicity.

e Method B: Bovine Serum Albumin (BSA) Complexation
o Prepare a stock solution in an organic solvent (e.g., ethanol or chloroform:methanol).

o Aliquot the desired amount into a new glass tube and evaporate the solvent under a

stream of nitrogen to form a thin lipid film.
o Prepare a solution of fatty acid-free BSA in serum-free culture medium (e.g., 1-2% wi/v).

o Add the BSA solution to the lipid film and vortex or sonicate until the lipid is resuspended.
This forms a lipid-BSA complex that is more soluble in the aqueous medium.

3.2 Experimental Workflow for Cell Treatment

The following diagram illustrates a general workflow for treating cultured cells with N-
Tetracosanoyl-D-sphingosine 1-benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

